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Compound of Interest

Compound Name: Potassium perfluoroheptanoate

Cat. No.: B3040504 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide delves into the environmental fate and transport mechanisms of

Potassium perfluoroheptanoate (PFHpA), a member of the per- and polyfluoroalkyl

substances (PFAS) family. Characterized by their remarkable stability, PFAS, including PFHpA,

persist in the environment, necessitating a thorough understanding of their behavior in various

environmental compartments. This document provides a comprehensive overview of the

current scientific knowledge, summarizing key quantitative data, detailing experimental

protocols, and visualizing the complex pathways governing its environmental journey.

Core Physicochemical Properties and Partitioning
Behavior
The environmental mobility and distribution of Potassium perfluoroheptanoate are

fundamentally governed by its physicochemical properties. As the potassium salt of

perfluoroheptanoic acid (PFHpA), it readily dissociates in aqueous environments, with the

anionic form dictating its behavior. Key properties are summarized in the table below.
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Property Value Reference / Note

Molecular Formula C₇F₁₃KO₂ ---

Molecular Weight 402.15 g/mol ---

Vapor Pressure (of PFHpA) 17.7 Pa [1]

Water Solubility Readily dissolves in water

While a specific experimental

value is not available, its

structure and the high solubility

of its homologue, PFOA (3727

mg/L), suggest high water

solubility.[1]

Octanol-Water Partition

Coefficient (log Kow of PFHpA)
4.67

Estimated using liquid

chromatography elution times.

[2]

Organic Carbon-Water

Partitioning Coefficient (log

Koc of PFHpA)

1.63 - 2.1 [3]

Acid Dissociation Constant

(pKa of PFHpA)
< 1 Considered a strong acid.[1]

Sorption to Soil and Sediment:

The interaction of PFHpA with soil and sediment is a critical factor in its environmental

transport. Sorption is influenced by both the chemical's properties and the characteristics of the

solid matrix.

Parameter Value Range Influencing Factors

Soil-Water Partition Coefficient

(Kd)
Varies significantly

Organic carbon content, pH,

clay content.[4][5]

Organic Carbon-Normalized

Sorption Coefficient (Koc)
See log Koc in the table above

Primarily correlated with the

organic carbon content of the

soil.[5][6]
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Sorption of PFHpA to soil is a complex process. While hydrophobic interactions with soil

organic matter are significant, electrostatic interactions also play a role, particularly given the

anionic nature of the PFHpA molecule at typical environmental pH levels.[5] Studies have

shown that for perfluoroalkyl acids (PFAAs), the sorption tends to increase with the length of

the perfluoroalkyl chain.[5]

Environmental Fate and Transport Mechanisms
The journey of Potassium perfluoroheptanoate through the environment is multifaceted,

involving atmospheric transport, partitioning between different environmental media, and slow

transformation processes.

Atmospheric Transport and Deposition
While PFHpA itself is not highly volatile, its presence in remote regions is attributed to the long-

range atmospheric transport of its volatile precursors, such as fluorotelomer alcohols.[7] These

precursors undergo atmospheric oxidation to form perfluorocarboxylic acids, including PFHpA.

[8]
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Atmospheric transport and deposition of PFHpA.

The estimated atmospheric lifetime of PFHpA, based on indirect photo-oxidation by hydroxyl

radicals, is approximately 130 days.[1]

Transport in Aquatic and Terrestrial Systems
Once deposited, PFHpA is highly mobile in aquatic systems due to its high water solubility and

relatively low sorption to sediment. In terrestrial systems, its movement is retarded by sorption
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to soil organic matter, but leaching to groundwater can still occur, particularly in soils with low

organic content.
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Inter-compartmental transport of PFHpA.

Biodegradation and Biotransformation
Perfluoroalkyl substances are notoriously resistant to microbial degradation due to the strength

of the carbon-fluorine bond.[9]
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Resistance to Degradation: Studies have shown that PFHpA is highly resistant to

biodegradation, hydrolysis, and aqueous photolysis under typical environmental conditions.[1]

Potential Biotransformation Pathways: While direct biodegradation of PFHpA is limited, it can

be a transformation product of other PFAS. For instance, studies have shown that

perfluorooctanesulfonic acid (PFOS) can be biotransformed into PFHpA by certain

microorganisms.[10] Furthermore, PFHpA can be a transient intermediate in the abiotic

degradation of longer-chain perfluorocarboxylic acids like perfluorooctanoic acid (PFOA) during

photochemical degradation processes.[11][12][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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